Cas no 887593-88-6 (Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-)

• Product Name: Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-
• CAS No: 887593-88-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD06656916
• CID: 713777
• PubChem ID: 11138517
• Update Time: 2025-05-19

Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-
• 4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
• 4-(4-hydroxy-piperidin-1-ylmethyl)-benzonitrile
• 4-[(4-hydroxypiperidin-1-yl)methyl]benzonitrile
• 4-[(4-Hydroxy-1-piperidinyl)methyl]benzonitrile
• Z54505510
• G69963
• DTXSID30456617
• 887593-88-6
• AKOS000177202
• SCHEMBL647375

• MDL： MFCD06656916
• Inchi： 1S/C13H16N2O/c14-9-11-1-3-12(4-2-11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-8,10H2
• InChI Key： NYAOZPISCGYEAV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN2CCC(O)CC2)C=C1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.17
• PSA: 47.26000
• LogP: 1.45288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-

Comprehensive Overview of Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- (CAS No. 887593-88-6)

Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- (CAS No. 887593-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidinyl and benzonitrile moieties, is often explored for its potential applications in drug discovery and material science. Its molecular structure, featuring a hydroxy group and a methyl linker, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. The compound's ability to modulate biological pathways has made it a subject of numerous structure-activity relationship (SAR) studies.

The synthesis of Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

From an industrial perspective, Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The compound's stability under various storage conditions and compatibility with common solvents make it a reliable choice for laboratory and large-scale applications. However, users must ensure proper handling to avoid degradation or contamination.

One of the trending topics surrounding this compound is its potential role in green chemistry. As the scientific community shifts toward sustainable synthesis methods, researchers are investigating eco-friendly routes to produce Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-. This aligns with broader efforts to reduce waste and energy consumption in chemical manufacturing.

Another area of interest is the compound's applicability in computational chemistry. With the rise of AI-driven drug design, molecular modeling tools are being used to predict the interactions of Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- with biological targets. Such in silico studies accelerate the identification of promising candidates for further experimental validation.

For those seeking detailed information about Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]-, it is essential to consult peer-reviewed journals and patent databases. The compound's CAS No. 887593-88-6 serves as a unique identifier, facilitating accurate searches across scientific literature. Additionally, regulatory guidelines must be followed to ensure compliance with regional chemical safety standards.

In summary, Benzonitrile,4-[(4-hydroxy-1-piperidinyl)methyl]- represents a valuable tool in modern chemical research. Its diverse applications, from pharmaceutical development to material innovation, underscore its importance in advancing scientific knowledge. As research continues, this compound is likely to play an even more prominent role in addressing global health and technological challenges.